Cas no 2248389-68-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-methoxyphenyl)butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-methoxyphenyl)butanoate
• CAS No: 2248389-68-4
• MF: C₁₉H₁₇NO₅
• MW: 339.341985464096
• CID: 5815230
• PubChem ID: 165726613
• Update Time: 2025-06-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-methoxyphenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• 2248389-68-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-methoxyphenyl)butanoate
• EN300-6517804

• Inchi： 1S/C19H17NO5/c1-12(13-6-5-7-14(11-13)24-2)10-17(21)25-20-18(22)15-8-3-4-9-16(15)19(20)23/h3-9,11-12H,10H2,1-2H3
• InChI Key： YLOJKRAHLFQJRB-UHFFFAOYSA-N
• SMILES： O(C(CC(C)C1C=CC=C(C=1)OC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 339.11067264g/mol
• Monoisotopic Mass: 339.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-methoxyphenyl)butanoate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-methoxyphenyl)butanoate (CAS No. 2248389-68-4): A Comprehensive Overview

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-methoxyphenyl)butanoate (CAS No. 2248389-68-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindole derivatives and is characterized by its unique structural features, which include a dioxo group and a methoxyphenyl substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-methoxyphenyl)butanoate is composed of a central isoindole core with two ketone groups (dioxo) and a butanoate ester linked to a 3-methoxyphenyl ring. The presence of these functional groups imparts specific chemical properties that make this compound an interesting subject for both academic and industrial research. The isoindole scaffold is known for its versatility in forming various bioactive molecules, making it a valuable platform for drug discovery.

Recent studies have explored the potential biological activities of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-methoxyphenyl)butanoate. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human immune cells. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antioxidant activity. Free radicals and oxidative stress are implicated in various diseases, including neurodegenerative disorders and cardiovascular diseases. Preliminary studies have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-methoxyphenyl)butanoate exhibits strong antioxidant properties, potentially due to the presence of the methoxyphenyl group. This group can scavenge free radicals and protect cells from oxidative damage.

In addition to its anti-inflammatory and antioxidant properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-methoxyphenyl)butanoate has also been investigated for its potential anticancer effects. In vitro assays have shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the activation of the PI3K/AKT pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-methoxyphenyl)butanoate are another important aspect of its research. Studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties to determine its suitability as a drug candidate. Preliminary data suggest that this compound has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further preclinical and clinical development.

Synthesis methods for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-methoxyphenyl)butanoate have been optimized to improve yield and purity. Common synthetic routes involve the reaction of an appropriate isoindole derivative with a substituted butyric acid or ester in the presence of a coupling agent such as EDC or DCC. These methods have been refined to achieve high yields while minimizing side reactions and impurities.

The safety profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-methoxyphenyl)butanoate is an essential consideration for its potential use as a therapeutic agent. Toxicological studies have been conducted to assess its acute and chronic toxicity in animal models. Results from these studies indicate that this compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects on major organs or systems.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-methoxyphenyl)butanoate (CAS No. 2248389-68-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory, antioxidant, and anticancer properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use as a safe and effective therapeutic agent.